2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}sulfanyl)-1-methyl-1H-benzimidazole
CAS No.:
Cat. No.: VC9834876
Molecular Formula: C18H18N6S
Molecular Weight: 350.4 g/mol
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Specification
| Molecular Formula | C18H18N6S |
|---|---|
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | 2-[[1-(2,4-dimethylphenyl)tetrazol-5-yl]methylsulfanyl]-1-methylbenzimidazole |
| Standard InChI | InChI=1S/C18H18N6S/c1-12-8-9-15(13(2)10-12)24-17(20-21-22-24)11-25-18-19-14-6-4-5-7-16(14)23(18)3/h4-10H,11H2,1-3H3 |
| Standard InChI Key | VYDXPEUXILDEBU-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4N3C)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N2C(=NN=N2)CSC3=NC4=CC=CC=C4N3C)C |
Introduction
Synthesis and Preparation
The synthesis of such compounds typically involves multiple steps, including the formation of the tetrazole ring and its subsequent attachment to the benzimidazole moiety. Common methods involve the use of azides and nitriles for tetrazole formation, followed by sulfide coupling reactions.
Biological Activities
Compounds with tetrazole and benzimidazole rings have shown potential in various biological applications:
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Antimicrobial Activity: Benzimidazole derivatives have been studied for their antimicrobial properties, showing efficacy against both bacterial and fungal strains .
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Anticancer Activity: Some benzimidazole compounds exhibit anticancer properties, often targeting specific cellular pathways .
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Other Activities: Tetrazole rings are known for their role in various pharmaceuticals, including antihypertensive and antiviral agents.
Research Findings
While specific research findings for 2-({[1-(2,4-dimethylphenyl)-1H-tetrazol-5-yl]methyl}sulfanyl)-1-methyl-1H-benzimidazole are not available, similar compounds have shown promising results:
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